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Compound of Interest

Compound Name: Ethyl chlorodifluoroacetate

Cat. No.: B1584493 Get Quote

This technical guide provides a comprehensive overview of ethyl chlorodifluoroacetate, a

versatile fluorinated building block utilized in the synthesis of pharmaceuticals, agrochemicals,

and specialty materials. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Structure and Formula
Ethyl chlorodifluoroacetate is a halogenated ester with the chemical formula C4H5ClF2O2.

Its structure features a central carbonyl carbon bonded to an ethoxy group and a

chlorodifluoromethyl group.

Chemical Identifiers:

IUPAC Name: ethyl 2-chloro-2,2-difluoroacetate[1][2]

CAS Number: 383-62-0[1][3]

Synonyms: Ethyl 2-chloro-2,2-difluoroacetate, Chlorodifluoroacetic acid ethyl ester[1][2][4]
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Chemical Structure of Ethyl Chlorodifluoroacetate
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Caption: 2D structure of ethyl chlorodifluoroacetate.

Physicochemical Properties
Ethyl chlorodifluoroacetate is a colorless to nearly colorless liquid.[5] A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference

Molecular Weight 158.53 g/mol [3]

Density 1.252 g/mL at 25 °C [3]

Boiling Point 96-97.5 °C [3]

Refractive Index n20/D 1.358 [3]

SMILES CCOC(=O)C(F)(F)Cl [2][3]

InChIKey
GVCAWQUJCHZRCB-

UHFFFAOYSA-N
[2][3]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of ethyl
chlorodifluoroacetate.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a triplet corresponding to the

methyl protons (CH3) and a quartet for the methylene protons (CH2) of the ethyl group.

¹³C NMR: The carbon NMR spectrum will display four distinct signals corresponding to the

four unique carbon environments in the molecule. The carbon of the chlorodifluoromethyl

group will be significantly affected by the attached halogens.

¹⁹F NMR: The fluorine NMR spectrum is expected to show a singlet for the two equivalent

fluorine atoms. The chemical shift will be in the characteristic region for fluorine atoms

attached to a carbon bearing a chlorine and a carbonyl group.

Infrared (IR) Spectroscopy
The IR spectrum of ethyl chlorodifluoroacetate is characterized by strong absorption bands

corresponding to the C=O (carbonyl) stretching vibration, typically in the region of 1750-1735

cm⁻¹, and C-F stretching vibrations. A study on the atmospheric chemistry of ethyl
chlorodifluoroacetate monitored its concentration using infrared absorption at 1311 and 1188

cm⁻¹.[6]
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Mass Spectrometry
The mass spectrum of ethyl chlorodifluoroacetate will show a molecular ion peak and

characteristic fragmentation patterns. The fragmentation is influenced by the presence of the

ester group and the halogen atoms. Common fragmentation pathways include the loss of the

ethoxy group (-OCH2CH3), the ethyl group (-CH2CH3), and cleavage of the C-C bond adjacent

to the carbonyl group. The presence of chlorine will result in isotopic peaks (M and M+2) for

chlorine-containing fragments.[7] The most abundant fragment ions are observed at m/z = 29

([C2H5]+), m/z = 85 ([CClF2CO]+), and m/z = 27 ([C2H3]+).[2]

Synthesis and Reactivity
Ethyl chlorodifluoroacetate is a key intermediate in the synthesis of various fluorinated

organic compounds.[5] It serves as a valuable building block in the production of

agrochemicals, pharmaceuticals, and specialty chemicals.[5] Its reactivity is centered around

the ester functionality and the halogenated carbon, making it a versatile reagent in organic

synthesis.

Experimental Protocol: Synthesis of a Related
Compound, Ethyl Chlorofluoroacetate
The following is a detailed experimental protocol for the synthesis of the closely related

compound, ethyl chlorofluoroacetate, which illustrates a common synthetic approach for such

halogenated esters.[8]

Materials:

2-chloro-1,1,2-trifluoroethyl ethyl ether

96% Sulfuric acid

Crushed ice

Saturated sodium bicarbonate solution

Drierite (or other suitable drying agent)
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Procedure:

A 2-liter, three-necked round-bottomed flask is equipped with a mechanical stirrer, a 500-mL

dropping funnel, and a thermometer with an outlet for evolved hydrogen fluoride.

The flask is charged with 340 g (2.09 moles) of crude 2-chloro-1,1,2-trifluoroethyl ethyl ether

and cooled in an ice bath to below 5°C.

From the dropping funnel, 228 mL of 96% sulfuric acid (420 g, 4.1 moles) is added at a rate

that maintains the reaction temperature between 5-15°C. This addition typically takes 30-45

minutes.

The reaction mixture is stirred at 10°C for 2 hours.

The mixture is then carefully poured onto a mixture of 1 kg of crushed ice and 500 mL of

water.

The product, a nearly white oil, separates as the lower layer.

The product layer is separated and washed with three 25-mL portions of saturated sodium

bicarbonate solution, followed by four 25-mL portions of water, until free of acid.

The washed product is dried over 10 g of Drierite.

The crude, dried ester (typically 200–210 g, 68–71% yield) is purified by fractional distillation

to yield pure ethyl chlorofluoroacetate (190–200 g, 65–68% yield) with a boiling point of 129–

130°C.[8]
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Synthetic Workflow for Ethyl Chlorofluoroacetate
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Caption: A generalized workflow for the synthesis of ethyl chlorofluoroacetate.

Applications in Research and Drug Development
Ethyl chlorodifluoroacetate is a valuable reagent in the synthesis of complex organic

molecules, particularly in the pharmaceutical and agrochemical industries.[9] The incorporation

of fluorine atoms into organic molecules can significantly enhance their biological activity and

stability.[5]

Key Applications:

Synthesis of Fluorinated Compounds: It serves as a key intermediate in the production of a

wide range of fluorinated organic compounds.[5]
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Pharmaceutical Development: It plays a role in the synthesis of active pharmaceutical

ingredients (APIs), especially those where fluorine incorporation is desired to improve

biological properties.

Agrochemicals: It is used in the formulation of certain pesticides, where the fluorine atoms

can enhance efficacy and stability.

Material Science: This compound is involved in the development of specialty polymers and

coatings, imparting properties such as chemical resistance and durability.

Safety and Handling
Ethyl chlorodifluoroacetate is a hazardous chemical and should be handled with appropriate

safety precautions.

Hazards: It is a highly flammable liquid and vapor.[2] It causes severe skin burns and eye

damage.[2] It is also harmful if inhaled, in contact with skin, or if swallowed.[10]

Precautions: Keep away from sources of ignition.[10] Wear suitable protective clothing,

gloves, and eye/face protection.[10] In case of contact with eyes, rinse immediately with

plenty of water and seek medical advice.[10] Take off all contaminated clothing immediately.

[10]

Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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